Cas no 137058-17-4 (methyl 4-methoxycyclohexane-1-carboxylate, Mixture of diastereomers)

• Product Name: methyl 4-methoxycyclohexane-1-carboxylate, Mixture of diastereomers
• CAS No: 137058-17-4
• MF: C₉H₁₆O₃
• MW: 172.221543312073
• CID: 2771999
• PubChem ID: 53849879
• Update Time: 2025-04-21

methyl 4-methoxycyclohexane-1-carboxylate, Mixture of diastereomers Chemical and Physical Properties

Names and Identifiers

• methyl 4-methoxycyclohexane-1-carboxylate, Mixture of diastereomers
• Methyl 4-methoxycyclohexane-1-carboxylate
• SCHEMBL6827910
• DTXCID80657874
• DB-130213
• DTXSID801185134
• Methyl 4-methoxycyclohexanecarboxylate
• 73873-62-8
• Methyl4-methoxycyclohexanecarboxylate
• DTXSID80707126
• DB-143328
• Cyclohexanecarboxylic acid, 4-methoxy-, methyl ester
• Cyclohexanecarboxylic acid, 4-methoxy-, methyl ester, trans-
• 137058-17-4
• SCHEMBL108442
• Methyl trans-4-methoxycyclohexanecarboxylate
• EN300-156703
• GPABZOTWBDPXNZ-UHFFFAOYSA-N
• SCHEMBL13339539
• SCHEMBL21369970
• 874-887-5

• Inchi： 1S/C9H16O3/c1-11-8-5-3-7(4-6-8)9(10)12-2/h7-8H,3-6H2,1-2H3
• InChI Key： GPABZOTWBDPXNZ-UHFFFAOYSA-N
• SMILES： O(C)C1CCC(C(=O)OC)CC1

Computed Properties

• Exact Mass: 172.109944368Da
• Monoisotopic Mass: 172.109944368Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 35.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters